Cas no 1240113-63-6 (Methyl 4-amino-3-chloro-5-iodobenzoate)

• Product Name: Methyl 4-amino-3-chloro-5-iodobenzoate
• CAS No: 1240113-63-6
• MF: C₈H₇ClINO₂
• MW: 311.504153490067
• MDL: MFCD23378834
• CID: 2093286
• Update Time: 2025-06-09

Methyl 4-amino-3-chloro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-chloro-5-iodobenzoate
• 4-Amino-3-chloro-5-iodo-benzoicacidmethylester

• MDL： MFCD23378834
• Inchi： 1S/C8H7ClINO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,11H2,1H3
• InChI Key： PEFBWQDDTIIVER-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=C(C=1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 52.3

Additional information on Methyl 4-amino-3-chloro-5-iodobenzoate

Comprehensive Overview of Methyl 4-amino-3-chloro-5-iodobenzoate (CAS No. 1240113-63-6)

Methyl 4-amino-3-chloro-5-iodobenzoate (CAS No. 1240113-63-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring an amino group, chloro substituent, and iodo functional group, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries increasingly seek this compound due to its potential applications in drug discovery and advanced material engineering.

The growing interest in Methyl 4-amino-3-chloro-5-iodobenzoate aligns with current trends in green chemistry and sustainable synthesis. As environmental regulations tighten, scientists are exploring eco-friendly methods to produce halogenated compounds like this one. Questions such as "How to optimize the synthesis of Methyl 4-amino-3-chloro-5-iodobenzoate?" or "What are the alternatives to traditional halogenation methods?" frequently appear in academic forums and search engines, reflecting the demand for innovative approaches.

From a structural perspective, the iodo group in Methyl 4-amino-3-chloro-5-iodobenzoate offers exceptional reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in creating biaryl structures, a common motif in FDA-approved drugs. The compound’s methyl ester moiety further enhances its solubility, facilitating its use in diverse reaction conditions. This dual functionality explains why it’s a hot topic in medicinal chemistry discussions.

In agrochemical applications, Methyl 4-amino-3-chloro-5-iodobenzoate serves as a precursor for herbicides and plant growth regulators. With the global push toward precision agriculture, researchers are investigating how halogenated benzoates can improve crop yields while minimizing environmental impact. Searches like "Role of iodinated benzoates in agriculture" or "Chloro-iodo benzoate derivatives for crop protection" highlight this intersection of chemistry and agritech.

Quality control and analytical characterization are critical for Methyl 4-amino-3-chloro-5-iodobenzoate. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure its purity and stability. Laboratories often inquire about "Validated HPLC methods for Methyl 4-amino-3-chloro-5-iodobenzoate analysis", underscoring the need for reliable protocols. Proper storage conditions—away from light and moisture—are equally vital to maintain its efficacy.

The future of Methyl 4-amino-3-chloro-5-iodobenzoate lies in its adaptability to emerging technologies. For instance, its potential in photodynamic therapy (PDT) for cancer treatment is under exploration, leveraging the iodo group’s heavy-atom effect. Similarly, its use in organic electronics, such as OLEDs, is gaining traction. These applications address trending queries like "Halogenated compounds in biomedical imaging" or "Iodinated aromatics for optoelectronic devices".

In summary, Methyl 4-amino-3-chloro-5-iodobenzoate (CAS No. 1240113-63-6) is a multifaceted compound bridging gaps between academia and industry. Its relevance to drug development, sustainable agriculture, and cutting-edge materials ensures its prominence in scientific discourse. As research evolves, so will its applications, making it a compound to watch in the coming years.